Cas no 279261-86-8 ((2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid)

(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid is a specialized boronic acid derivative featuring a chromane scaffold, which enhances its utility in cross-coupling reactions such as Suzuki-Miyaura couplings. The sterically hindered 2,2-dimethyl group improves stability, while the boronic acid moiety enables efficient formation of carbon-carbon bonds with aryl or vinyl halides. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its rigid heterocyclic structure contributes to controlled reactivity and selectivity. Its compatibility with aqueous and organic reaction conditions further broadens its applicability in diverse synthetic pathways. Proper handling under inert conditions is recommended to preserve its reactivity.

(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid structure

279261-86-8 structure

Product Name:(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid

CAS No:279261-86-8

MF:C₁₁H₁₅BO₃

MW:206.046003580093

MDL:MFCD06801712

CID:1011525

PubChem ID:23005346

Update Time:2025-06-07

(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- 2,2-DIMETHYLCHROMAN-6-YLBORONIC ACID
- Boronic acid, B-(3,4-dihydro-2,2-dimethyl-2H-1-benzopyran-6-yl)-
- (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid
- B-(3,4-Dihydro-2,2-dimethyl-2H-1-benzopyran-6-yl)boronic acid
- 279261-86-8
- 2,2-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-6-YLBORONIC ACID
- Z1509573743
- SCHEMBL1893764
- EN300-9455287
- (2,2-dimethyl-3,4-dihydro-2H-chromen-6-yl)boronic acid
- 2,2-DIMETHYL-3,4-DIHYDRO-1-BENZOPYRAN-6-YLBORONIC ACID
- OPASKLZYFJAYSX-UHFFFAOYSA-N
- (2,2-dimethyl-3,4-dihydrochromen-6-yl)boronic acid
- AB30145
- AKOS004113854
- DTXSID401181342
- (2,2-Dimethylchroman-6-yl)boronic acid
- DB-216604
- MDL： MFCD06801712
- Inchi： 1S/C11H15BO3/c1-11(2)6-5-8-7-9(12(13)14)3-4-10(8)15-11/h3-4,7,13-14H,5-6H2,1-2H3
- InChI Key： OPASKLZYFJAYSX-UHFFFAOYSA-N
- SMILES： O1C2C=CC(B(O)O)=CC=2CCC1(C)C

Computed Properties

Exact Mass: 206.1114245g/mol
Monoisotopic Mass: 206.1114245g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7Å²

(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-9455287-1g	(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid	279261-86-8	95%	1g	$986.0	2023-09-01
Enamine	EN300-9455287-5g	(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid	279261-86-8	95%	5g	$2858.0	2023-09-01
Enamine	EN300-9455287-10g	(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid	279261-86-8	95%	10g	$4236.0	2023-09-01
Enamine	EN300-9455287-0.05g	(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid	279261-86-8	95%	0.05g	$229.0	2024-05-21
Enamine	EN300-9455287-0.1g	(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid	279261-86-8	95%	0.1g	$342.0	2024-05-21
Enamine	EN300-9455287-0.25g	(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid	279261-86-8	95%	0.25g	$487.0	2024-05-21
Enamine	EN300-9455287-0.5g	(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid	279261-86-8	95%	0.5g	$768.0	2024-05-21
Enamine	EN300-9455287-1.0g	(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid	279261-86-8	95%	1.0g	$986.0	2024-05-21
Enamine	EN300-9455287-2.5g	(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid	279261-86-8	95%	2.5g	$1931.0	2024-05-21
Enamine	EN300-9455287-5.0g	(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)boronic acid	279261-86-8	95%	5.0g	$2858.0	2024-05-21